Cas no 4457-01-6 (Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate))

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate)
• CAS No: 4457-01-6
• MF: C₁₀H₁₆N₅O₁₃P₃
• MW: 507.181024551392
• CID: 929563
• PubChem ID: 165230
• Update Time: 2024-02-29

Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 2'P-ADP
• 2'-MONOPHOSPHOADENOSINE-5'-DIPHOSPHATE
• 2-Phospho-adenosine diphosphate
• 1afl
• adenosine 2'-(dihydrogen phosphate) 5'-(trihydrogen diphosphate)
• phosphoadenosine diphosphate
• 9-{5-O-[Hydroxy(phosphonooxy)phosphoryl]-2-O-phosphonopentofuranosyl}-9H-purin-6-amine
• 5'-Diphosphoadenosine 2'-phosphate
• DB02363
• Adenosine 2'-phosphoric acid 5'-diphosphoric acid
• Adenosine 5'-(trihydrogen diphorphate), 2'-(dihydrogen phosphate)
• Adenosine, 2'-(dihydrogen phosphate) 5'-(trihydrogen diphosphate)
• 2'-Phosphoadenosine 5'-diphosphate
• 2'- Monophosphoadenosine-5'-Diphosphate
• Adenosine, 2'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate) (8CI)
• Adenosine 2'-phosphate 5'-pyrophosphate (6CI)
• Adenosine 5'-(trihydrogen diphosphate), 2'-(dihydrogen phosphate)
• 2'-phosphoadenosine diphosphate
• DTXSID20963244
• SCHEMBL905455
• PD060073
• 4457-01-6
• [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• D0CH7U
• Adenosine, 2'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate) (8CI)
• 2'-Phosphoadenosine 5'-diphosphate
• Adenosine, 2'-(dihydrogen phosphate) 5'-(trihydrogen diphosphate)
• NS00070885

• Inchi： 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(27-29(17,18)19)6(16)4(26-10)1-25-31(23,24)28-30(20,21)22/h2-4,6-7,10,16H,1H2,(H,23,24)(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
• InChI Key： YPTPYQSAVGGMFN-KQYNXXCUSA-N
• SMILES： P(=O)(O)(O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)OP(=O)(O)O)[C@H]1O

Computed Properties

• Exact Mass: 506.99574658g/mol
• Monoisotopic Mass: 506.99574658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 279

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside diphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside diphosphates